Cas no 31181-41-6 (Hydrazinecarbothioamide,2-[(3-fluoro-2-pyridinyl)methylene]-)

• Product Name: Hydrazinecarbothioamide,2-[(3-fluoro-2-pyridinyl)methylene]-
• CAS No: 31181-41-6
• MF: C₇H₇FN₄S
• MW: 198.220682382584
• CID: 317240
• PubChem ID: 9556488
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[(3-fluoro-2-pyridinyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[(3-fluoro-2-pyridinyl)methylene]-
• [(E)-(3-fluoropyridin-2-yl)methylideneamino]thiourea
• NSC266749
• NSC-266749
• 31181-41-6
• DTXSID60429915
• {[(3-Fluoropyridin-2-yl)methylidene]amino}thiourea

• Inchi： 1S/C7H7FN4S/c8-5-2-1-3-10-6(5)4-11-12-7(9)13/h1-4H,(H3,9,12,13)/b11-4+
• InChI Key： IQWJHCUERKIHOT-NYYWCZLTSA-N
• SMILES： S=C(N)N/N=C/C1C(=CC=CN=1)F

Computed Properties

• Exact Mass: 198.03771
• Monoisotopic Mass: 198.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.42
• Boiling Point: 332.9°Cat760mmHg
• Flash Point: 155.1°C
• Refractive Index: 1.645
• PSA: 63.3
• LogP: 1.47900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives